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Compound of Interest

Compound Name: E 7820

Cat. No.: B1684016 Get Quote

Technical Support Center: E 7820
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) for researchers, scientists, and drug development professionals working with E 7820,

with a focus on addressing solubility issues in aqueous media.

Frequently Asked Questions (FAQs)
Q1: What is E 7820 and what is its mechanism of action?

E 7820 is an aromatic sulfonamide derivative with antiangiogenic and antitumor properties.[1]

[2][3] It functions as a "molecular glue," inducing the degradation of the RNA-binding protein

RBM39.[4][5][6] E 7820 facilitates the interaction between RBM39 and the DCAF15 E3

ubiquitin ligase substrate receptor, leading to the ubiquitination and subsequent proteasomal

degradation of RBM39.[1][5][7] This degradation of RBM39 affects RNA splicing and

suppresses the expression of integrin α2, which plays a role in angiogenesis.[1][2][4][8]

Q2: What are the known solvents for E 7820?

E 7820 is readily soluble in organic solvents such as dimethyl sulfoxide (DMSO) and

dimethylformamide (DMF).[2][6] However, it exhibits poor solubility in aqueous solutions.

Q3: What are the reported solubility concentrations of E 7820?

The solubility of E 7820 can vary, and the following data has been reported:
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Solvent Concentration

DMSO 20 mg/mL[2]

DMSO up to 100 mM (33.64 mg/mL)

DMSO up to 199.19 mM (67 mg/mL)[9]

DMF 30 mg/mL[2]

DMF:PBS (pH 7.2) (1:4) 0.20 mg/mL[2]

Q4: How should I store E 7820 solutions?

Stock solutions of E 7820 in DMSO or DMF should be stored at -20°C for long-term stability.[2]

For short-term storage, refrigeration at 4°C may be acceptable, but it is advisable to refer to the

manufacturer's specific recommendations.

Troubleshooting Guide: E 7820 Solubility in
Aqueous Media
Issue: Precipitate formation when diluting DMSO stock solution into aqueous media (e.g., cell

culture medium, PBS).

This is a common issue due to the low aqueous solubility of E 7820. Here are some steps to

troubleshoot and mitigate this problem:

1. Recommended Dilution Protocol:

To minimize precipitation, it is crucial to perform a serial dilution. A sudden change in solvent

polarity from a high concentration of DMSO to a predominantly aqueous environment will cause

the compound to crash out of solution.

Experimental Protocol: Preparing E 7820 Working Solutions

Prepare a high-concentration stock solution: Dissolve E 7820 in 100% DMSO to a

concentration of 10-20 mM. Ensure it is fully dissolved by gentle vortexing or brief sonication.
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Perform an intermediate dilution: Dilute the DMSO stock solution in your desired aqueous

medium (e.g., cell culture medium with serum, PBS) to an intermediate concentration. It is

recommended not to exceed a final DMSO concentration of 0.5% in the final working

solution, as higher concentrations can be toxic to cells.

Final dilution: Further dilute the intermediate solution to the final desired experimental

concentration immediately before use.

Vortexing: Vortex the solution gently between each dilution step to ensure homogeneity.

2. Final DMSO Concentration:

Ensure the final concentration of DMSO in your aqueous solution is as low as possible, ideally

below 0.5%, to avoid solvent-induced artifacts in your experiments.[10]

3. Temperature Considerations:

Ensure your aqueous medium is at room temperature or 37°C before adding the E 7820 stock

solution. Adding a cold stock solution to a warmer medium can sometimes aid in solubility.

4. pH of the Aqueous Medium:

While specific data on the pH-dependent solubility of E 7820 is not readily available, the

sulfonamide group in its structure suggests that solubility may be influenced by pH. If you

continue to experience precipitation, you could empirically test the solubility in buffers with

slightly different pH values (e.g., pH 7.0 vs. pH 7.4), if your experimental system allows for it.

5. Sonication:

If precipitation occurs in your final working solution, brief sonication in a water bath may help to

redissolve the compound. However, be cautious as this may only be a temporary solution, and

the compound might precipitate again over time.

Visualizing Workflows and Pathways
To further assist researchers, the following diagrams illustrate key processes related to working

with E 7820.
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Stock Solution Preparation Working Solution Preparation
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(in aqueous media)
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Caption: A recommended workflow for preparing E 7820 solutions to minimize precipitation.
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E 7820 Mechanism of Action
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Caption: The signaling pathway of E 7820 as a molecular glue degrader.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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